3-Chloro-5-nitropicolinonitrile
Overview
Description
3-Chloro-5-nitropicolinonitrile is a chemical compound with the molecular formula C6H2ClN3O2 . It has an average mass of 183.552 Da and a monoisotopic mass of 182.983551 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a nitro group at the 5-position, a chlorine atom at the 3-position, and a nitrile group at the 2-position .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Chemical Synthesis and Biological Applications :
- The addition of chloronitrile oxide to nitronate salts of αβ-unsaturated-α-nitrocrotonic esters yields 3-chloroisoxazoline adducts. These compounds can be transformed into biologically interesting amino acids (Baldwin, Hoskins, & Kruse, 1976).
- Nitric oxide (NO), a key signaling molecule, can be detected by a two-photon fluorescent probe. This is significant for understanding NO-mediated processes in biology (Dai, Wang, Fu, Zhou, & Song, 2017).
Analytical Chemistry :
- A method for the spectrophotometric determination of nitrite in polluted waters has been developed, involving the reaction of nitrite with 3-nitroaniline (Rathore & Tiwari, 1991).
- In flow-injection analysis, simultaneous spectrophotometric determination of nitrite and nitrate is achievable. This method uses the reaction of nitrite with 3-nitroaniline in acidic conditions to form a stable purple azo dye (Ahmed, Stalikas, Tzouwara-Karayanni, & Karayannis, 1996).
Pharmacology and Biomedical Research :
- Quinazolinone Schiff base derivatives have been shown to have apoptotic activity on MCF-7 cells, indicating potential in cancer therapy (Zahedifard, Faraj, Paydar, Looi, Hajrezaei, Hasanpourghadi, Kamalidehghan, Majid, Ali, & Abdulla, 2015).
- The development of isoindoline nitroxides for Electron Paramagnetic Resonance (EPR) oximetry in viable systems has been researched. This is important for studying cellular redox metabolism and other physiological processes (Shen, Bottle, Khan, Grinberg, Reid, Micallef, & Swartz, 2002).
Environmental Science :
- Supercritical water oxidation (SCWO) of 14 N-containing compounds has been studied for total nitrogen removal. This is relevant for environmental remediation and pollution control (Yang, Shen, Cheng, & Ji, 2017).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-5-nitropyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2ClN3O2/c7-5-1-4(10(11)12)3-9-6(5)2-8/h1,3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPYPZNSCPXMRDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)C#N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00619252 | |
Record name | 3-Chloro-5-nitropyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
488713-30-0 | |
Record name | 3-Chloro-5-nitropyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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